Cas no 146062-44-4 (Leriglitazone)

Leriglitazone structure

Product Name:Leriglitazone

CAS No:146062-44-4

MF:C₁₉H₂₀N₂O₄S

MW:372.438103675842

CID:64953

PubChem ID:4147757

Update Time:2025-04-18

Leriglitazone Chemical and Physical Properties

Names and Identifiers

- Hydroxypioglitazone
- Hydroxy Pioglitazone (M-IV)
- 5-[[4-[2-[5-(1-hydroxyethyl)pyridin-2-yl]ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
- 5[[4[2[5(1HYDROXYETHYL)2PYRIDINYL]ETHOXY]PHENYL]METHYL]2,4THIAZOLIDINEDIONE
- HydroxyPioglitazone(MIV)
- Pioglitazone,hydroxyMIV
- Pioglitazone M4 Metabolite
- Pioglitazone, hydroxy M-IV
- Hydroxy Pioglitazone Solution, 100ppm
- 5-[[4-[2-[5-(1-HYDROXYETHYL)-2-PYRIDINYL]ETHOXY] PHENYL]METHYL]-2,4-THIAZOLIDINEDIONE
- Leriglitazone
- AKOS015856344
- 5-[[4-[2-[5-(1-Hydroxyethyl)-2-pyridinyl]ethoxy]phenyl]methyl]-2,4-thiazolidinedione
- NS00116293
- Leriglitazone (USAN/INN)
- HY-117727
- 5-(4-{2-[5-(1-hydroxyethyl)pyridin-2-yl]ethoxy}benzyl)-1,3-thiazolidine-2,4-dione
- MIN-102
- Hydroxy Pioglitazone-D5 (Major) (M-IV)
- D11603
- 5-(4-(2-(5-(1-hydroxyethyl)pyridin-2-yl)ethoxy)benzyl)thiazolidine-2,4-dione
- LERIGLITAZONE [INN]
- DB15021
- CS-0067030
- DTXSID30399914
- Pioglitazone, hydroxy
- K824X25AYA
- 2,4-Thiazolidinedione, 5-((4-(2-(5-(1-hydroxyethyl)-2-pyridinyl)ethoxy)phenyl)methyl)-
- 146062-44-4
- CHEBI:82937
- CHEMBL1267
- J-008187
- 2,4-Thiazolidinedione, 5-[[4-[2-[5-(1-hydroxyethyl)-2-pyridinyl]ethoxy]phenyl]methyl]-
- UNII-K824X25AYA
- 1-Hydroxypioglitazone
- OXVFDZYQLGRLCD-UHFFFAOYSA-N
- BDBM50530214
- Leriglitazone [USAN]
- FT-0643388
- SCHEMBL4098326
- A1-01710
- Q27156475
- 5-[4-[2-[5-(1-hydroxyethyl)-2-pyridyl]ethoxy]benzyl]-2,4-thiazolidinedione
- WHO 10868
- ALL-AMBO-5-((4-(2-(5-(1-HYDROXYETHYL)PYRIDIN-2-YL)ETHOXY)PHENYL)METHYL)-1,3-THIAZOLE-2,4(3H,5H)-DIONE
- ZINC01482947
- DB-042820
- 1ST10686
- 5-[[4-[2-(5-(1-Hydroxyethyl)-2-pyridinyl)ethoxy]phenyl]methyl]-2,4-thiazolidinedione
- Hydroxy Pioglitazone M-IV
- Leriglitazone [WHO-DD]
- Inchi： 1S/C19H20N2O4S/c1-12(22)14-4-5-15(20-11-14)8-9-25-16-6-2-13(3-7-16)10-17-18(23)21-19(24)26-17/h2-7,11-12,17,22H,8-10H2,1H3,(H,21,23,24)
- InChI Key： OXVFDZYQLGRLCD-UHFFFAOYSA-N
- SMILES： S1C(NC(C1CC1C=CC(=CC=1)OCCC1C=CC(=CN=1)C(C)O)=O)=O

Computed Properties

Exact Mass: 372.11400
Monoisotopic Mass: 372.114
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 496
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 114A^2
XLogP3: 2.5

Experimental Properties

Color/Form: Gray white solid
Density: 1.325
Melting Point: 157-1580C
Boiling Point: 627.6 °C at 760 mmHg
Flash Point: 627.6 °C at 760 mmHg
Refractive Index: 1.628
PSA: 113.82000
LogP: 2.97930

Leriglitazone Security Information

Storage Condition：-20°C Freezer, Under Inert Atmosphere

Leriglitazone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H952075-0.5mg	Hydroxy Pioglitazone (M-IV)	146062-44-4		0.5mg	$ 220.00	2023-02-02
TRC	H952075-5mg	Hydroxy Pioglitazone (M-IV)	146062-44-4		5mg	$ 982.00	2023-09-07
TRC	H952075-10mg	Hydroxy Pioglitazone (M-IV)	146062-44-4		10mg	$ 1742.00	2023-09-07
TRC	H952075-25mg	Hydroxy Pioglitazone (M-IV)	146062-44-4		25mg	$3541.00	2023-05-18
TRC	H952075-50mg	Hydroxy Pioglitazone (M-IV)	146062-44-4		50mg	$4857.00	2023-05-18
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci72002-1mg	Hydroxy Pioglitazone	146062-44-4	98%	1mg	￥3061.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci72002-5mg	Hydroxy Pioglitazone	146062-44-4	98%	5mg	￥8844.00	2022-04-26
ChemScence	CS-0067030-5mg	Leriglitazone	146062-44-4		5mg	$620.0	2022-04-27
ChemScence	CS-0067030-10mg	Leriglitazone	146062-44-4		10mg	$980.0	2022-04-27
ChemScence	CS-0067030-25mg	Leriglitazone	146062-44-4		25mg	$1950.0	2022-04-27